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Compound of Interest

Compound Name: Diiodomethane

Cat. No.: B129776

Diiodomethane (CHz:lz2), also known as methylene iodide, is a dense, light-sensitive liquid
used in organic synthesis and mineral separation. Due to its toxicity and potential
environmental hazards, proper handling and disposal are critical for laboratory safety and
regulatory compliance. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to guide researchers, scientists, and drug
development professionals in the responsible management of diiodomethane waste.

Immediate Safety and Handling Precautions

Before working with diiodomethane, it is imperative to consult the Safety Data Sheet (SDS)
and be fully aware of the associated hazards. Always handle this chemical in a well-ventilated
area, preferably within a certified chemical fume hood.[1][2] Personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all
times to prevent skin and eye contact.[1][2]

Hazard Profile and Transportation Information

Diiodomethane is classified as a toxic and hazardous substance. The following table
summarizes its key hazard classifications and transportation details.
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Hazard o Transport .
Classification UN Number Packing Group
Category Hazard Class
o Category 3or 4
Acute Toxicity ) ) )
(Oral) (Toxic/Harmful if UN2810[1][3] 6.1 (Toxic)[3] HI[3]
ra

swallowed)[3][4]

Acute Toxicity

Category 3
(Toxic in contact

(Dermal) ) )
with skin)[3]
Category 4
Acute Toxicity d ry.
) (Harmful if
(Inhalation) )
inhaled)[3]
Skin Category 2
Corrosion/Irritatio ~ (Causes skin
n irritation)[3]
Category 2A

Serious Eye

Damage/Irritation

(Causes serious

eye irritation)[3]

Single Exposure,

Specific Target Category 3 (May

Organ Toxicity cause respiratory
irritation)[3]
Harmful to

Aquatic Hazard

aquatic life with
long lasting

effects

Standard Operating Procedure for Dilodomethane

Disposal

The primary and recommended method for the disposal of diiodomethane and its

contaminated materials is through a licensed professional waste disposal service.[3] On-site

chemical neutralization is strongly discouraged without a validated and approved protocol.
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Waste Collection and Storage:

o Designated Waste Container: All diiodomethane waste, including unused product and
contaminated materials (e.g., absorbent pads, gloves, and pipette tips), must be collected in
a dedicated, clearly labeled, and compatible hazardous waste container.[2] Suitable
containers are typically made of glass or polyethylene and should be kept tightly closed.[2][3]

o Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical
name "Diiodomethane" and the associated hazard pictograms.

e Segregation: Do not mix diiodomethane waste with other waste streams, especially non-
halogenated solvents, as this can complicate and increase the cost of disposal.[2]

o Storage: Store the sealed waste container in a designated and secure satellite accumulation
area within the laboratory, such as a ventilated cabinet.[2] Ensure secondary containment is
in place to prevent spills.[2]

Disposal Workflow:

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of diiodomethane.
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Diiodomethane Disposal Workflow
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Caption: Workflow for the safe disposal of diiodomethane waste.
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Experimental Protocol: Spill Management

In the event of a dilodomethane spill, immediate and appropriate action is necessary to
mitigate exposure and environmental contamination.

Materials:

o Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat,
and, for large spills, respiratory protection.[3]

 Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).[5][6][7]
o Non-sparking tools for cleanup.[1]

o Designated hazardous waste container.

Procedure:

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.[1]

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

e Assess and Contain: For small, manageable spills, and if you are trained to do so, proceed
with cleanup. For large spills, contact your institution's Environmental Health and Safety
(EHS) department immediately.

o Absorb the Spill: Contain the spill using an inert absorbent material.[5][6] Do not use
combustible materials like sawdust.[7]

o Collect Waste: Carefully collect the absorbed material and any contaminated debris using
non-sparking tools and place it into the designated hazardous waste container.[1][7]

o Decontaminate: Clean the spill area as directed by your institution's safety protocols.

o Dispose: Seal and label the waste container and manage it as hazardous waste according to
the disposal procedures outlined above.
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By adhering to these procedures, you contribute to a safer research environment and ensure
the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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